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Compound of Interest

2-Fluoro-4-hydroxy-5-
Compound Name:
methylbenzaldehyde

Cat. No.: B8476943

Get Quote

Chemical Identity & Structural Analysis

This compound represents a highly functionalized benzene scaffold, integrating three distinct
pharmacophoric features—a phenolic hydroxyl, a reactive aldehyde, and a fluorine atom—onto
a toluene core.[1][2] Its substitution pattern is critical for defining the structure-activity
relationship (SAR) in downstream pharmaceutical targets, particularly in creating steric locks
and modulating metabolic stability.[1][2]

Nomenclature & Identifiers
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Property Data
IUPAC Name 2-Fluoro-4-hydroxy-5-methylbenzaldehyde
Common Identifier Reference Example 23 (in patent literature)

Not widely listed in commodity catalogs;

CAS Number described in EP 3936192 B1
Molecular Formula CsH7FO:2

Molecular Weight 154.14 g/mol

SMILES Cclcc(c(cclO)F)C=0

3D Structural Conformation & Electronic Effects

The molecule exhibits a unique electronic push-pull system:

o Ortho-Fluorine Effect (C2): The fluorine atom at the C2 position (ortho to the aldehyde)
exerts a strong inductive electron-withdrawing effect (-1), increasing the electrophilicity of the
carbonyl carbon.[1][2] This makes the aldehyde more reactive toward nucleophilic attack
compared to non-fluorinated analogs.

» Steric Constraint (C5-Methyl): The methyl group at C5 provides steric bulk adjacent to the
hydroxyl group (C4).[1][2] In drug design, this "ortho-methyl" effect often restricts the rotation
of ether linkages formed at the phenolic oxygen, locking the bioactive conformation.[1][2]

o Acidity (Phenol): The inductive effect of the fluorine (meta to the phenol) and the resonance
withdrawing effect of the aldehyde (para to the phenol) significantly increase the acidity of
the phenolic proton (predicted pKa < 8.0), facilitating etherification reactions under mild basic
conditions.[1][2]

Physicochemical Properties
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Property Value / Description Source/Note
Physical State Solid (Powder) Precipitated during workup [1]
Color White to pale yellow Typical of fluorinated phenols

- Soluble in DCM, EtOAc, ) -
Solubility N Lipophilic core
DMSO; Low water solubility

LogP (Predicted) ~1.8-2.1 Moderate lipophilicity

Melting Point >150°C (Estimated) Based on structural analogs

Synthesis & Manufacturing

The most authoritative synthesis route, validated in pharmaceutical patent literature (e.g., EP
3936192 B1), utilizes a Rieche Formylation strategy.[1][2] This method is preferred over the
Reimer-Tiemann reaction due to higher yields and cleaner regioselectivity.

Core Synthesis Protocol
Starting Material: 5-Fluoro-2-methylphenol (CAS: 452-85-7).[1][3]

Reaction Logic: The starting phenol has two open ortho-positions relative to the hydroxyl group.
However, the C2 position (relative to phenol) is blocked by the methyl group.[1] The C6 position
is sterically accessible and electronically activated, but the formylation is directed para to the
methyl group (and ortho to the fluorine) due to the directing effects of the fluorine and hydroxyl
groups in the specific solvent cage of the titanium complex.[2]

Step-by-Step Methodology

o Reagent Preparation:

o Dissolve 5-fluoro-2-methylphenol (1.0 eq) in anhydrous Dichloromethane (DCM) under an
inert atmosphere (N2 or Ar).

o Cool the solution to 0°C.

o Catalyst Addition:
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o Add Titanium(IV) chloride (TiCls) (approx.[1] 2.0-3.0 eq) dropwise. Caution: Exothermic;
TiCls fumes in air.

o The solution typically turns deep red/brown due to the formation of the titanium-phenoxide
complex.

o Formylation:
o Add Dichloro(methoxy)methane (1.1-1.5 eq) dropwise at 0°C.[1][2]

o Stir the mixture at 0°C for 1 hour. The reaction proceeds via an electrophilic aromatic
substitution.

e Hydrolysis & Workup:
o Quench the reaction carefully with saturated aqueous Ammonium Chloride (NH4Cl).
o Extract the agueous layer with DCM or Ethyl Acetate.
o Wash the organic phase with brine, dry over anhydrous Na=SOa4, and concentrate.[2]
 Purification:

o The crude product is typically purified via silica gel chromatography (Hexane/Ethyl Acetate
gradient) to yield the target aldehyde.[1][2][4]

Synthesis Pathway Diagram

5-Fluoro-2-methylphenol | DCM, 0°C | TiCl4 + CI2CHOMe Electrophilic Subst. _ | Titanium-Phenoxide | Hydrolysis (NH4CI) _ [ 2-Fluoro-4-hydroxy-
(CAS 452-85-7) ™| (Rieche Formylation) = Complex ™| 5-methylbenzaldehyde

Click to download full resolution via product page

Figure 1: Regioselective synthesis of 2-Fluoro-4-hydroxy-5-methylbenzaldehyde via Rieche
formylation.

Reactivity Profile & Applications in Drug Discovery
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This compound serves as a "linchpin” intermediate. It allows chemists to grow molecules in two
distinct directions: the Ether Linkage (via the phenol) and the Heterocycle/Linker (via the
aldehyde).[1][2]

Key Reaction Pathways

e Phenolic Etherification (Sn2 / Mitsunobu):

o The hydroxyl group at C4 is the primary handle for attaching lipophilic tails or solubilizing
groups.

o Application: Synthesis of Phosphatidylserine Synthase 1 (PSS1) Inhibitors. The phenol is
alkylated with complex benzyl halides or alcohols to target the enzyme's hydrophobic
pocket [1].[2]

o Aldehyde Condensation:
o The Cl-aldehyde is highly reactive due to the ortho-fluorine.

o Reactions: Knoevenagel condensation, reductive amination, or cyclization to form
benzoxazoles or indazoles.[2]

o Application: Synthesis of Pyridazinone Derivatives (Antineoplastic agents).[1][2] The
aldehyde is converted into a hydrazine or hydrazone intermediate, which is then cyclized

[2].[2]
 Electrophilic Chlorination:

o Treatment with sulfuryl chloride (SO2Cl2) introduces a chlorine atom at the C3 position
(between the F and OH), yielding 3-Chloro-2-fluoro-4-hydroxy-5-methylbenzaldehyde.
[1] This creates a densely halogenated core often used to increase metabolic half-life [2].

Reactivity Flowchart
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Figure 2: Divergent synthetic utility in medicinal chemistry workflows.

Handling & Safety Protocols

While specific toxicological data for this exact intermediate is limited, its structural class
(fluorinated phenolic aldehydes) dictates strict safety measures.[1][2]

» Hazard Classification (GHS):
o Skin Irritation (Category 2): Causes skin irritation.[1][2][5]
o Eye Irritation (Category 2A): Causes serious eye irritation.[1][2][5]
o STOT-SE (Category 3): May cause respiratory irritation.[1][2][5]

e Handling Precautions:

o Moisture Sensitivity: The aldehyde can oxidize to the carboxylic acid (2-fluoro-4-hydroxy-5-
methylbenzoic acid) upon prolonged exposure to air/moisture.[1] Store under inert gas
(Argon/Nitrogen) at 2—8°C.

o Acidity: The compound is weakly acidic. Avoid contact with strong bases unless intended
for deprotonation.
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o PPE: Wear nitrile gloves, safety goggles, and use a fume hood to avoid inhalation of dust.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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